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Compound of Interest

Compound Name: N-Methyl-N-phenylglycine

Cat. No.: B3135946

An In-depth Technical Guide to N-Methyl-N-phenylglycine: Chemical Properties and Structure

Introduction

N-Methyl-N-phenylglycine, a derivative of the amino acid glycine, is a compound of interest in
various chemical and pharmaceutical research areas.[1] Its structure, featuring both a methyl
and a phenyl group attached to the nitrogen atom, imparts specific chemical properties that
make it a useful building block in organic synthesis. This guide provides a comprehensive
overview of the chemical properties, structure, and experimental protocols related to N-Methyl-
N-phenylglycine, tailored for researchers, scientists, and professionals in drug development.

Chemical Structure

The fundamental structure of N-Methyl-N-phenylglycine consists of a glycine backbone with a
methyl and a phenyl substituent on the amino nitrogen.
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Caption: Chemical structure of N-Methyl-N-phenylglycine.

Physicochemical Properties

The properties of N-Methyl-N-phenylglycine are summarized in the table below. It is important
to distinguish between the racemic mixture (DL-form) and its enantiomers.
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Property Value Source
2S)-2-(methylamino)-2-
IUPAC Name (eSy2-{ ) Y ) ) [2]
phenylacetic acid
H-MePhg-OH, (S)-2-
Synonyms (METHYLAMINO)-2- [2]
PHENYLACETIC ACID
Molecular Formula CoH11NO2 [2][3]
Molecular Weight 165.19 g/mol [1112][3]
Appearance White to off-white powder [2][3]
Melting Point 245-246 °C [3]
Boiling Point 275.0 £ 28.0 °C (Predicted) [3]
Density 1.155 + 0.06 g/cm? (Predicted) [3]
pKa 1.86 + 0.10 (Predicted) [3]
Storage Temperature 2-8°C or Room Temperature [2][3]
Identifiers
Identifier Value Source
CAS Number 74641-60-4 (for DL form) [3]
InChl=1S/C9H11NO2/c1-10-
8(9(11)12)7-5-3-2-4-6-7/h2-
InChl [2]
6,8,10H,1H3,
(H,11,12)/t8-/m0/s1
HGIPIEYZJPULIQ-
InChl Key [2]

Experimental Protocols
Synthesis of N-Methyl-N-phenylglycine
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A common method for the synthesis of N-Methyl-N-phenylglycine involves the hydrolysis of
its methyl ester.[4]

Materials:

e N-phenyl-N-methylglycine methyl ester

e Sodium hydroxide (NaOH)

o Methanol

o Water

e 10% Hydrochloric acid (HCI)

o Methylene chloride

o Ether

Procedure:

e A solution of 30 g of N-phenyl-N-methylglycine methyl ester and 12.3 g of NaOH (1.1
equivalent weight) in 500 ml of a 1:4 water/methanol mixture is refluxed for 2 hours.[4]

e The methanol is removed from the reaction mixture by evaporation under reduced pressure.

[4]

» Water is added to the residue, and any unreacted starting materials are extracted with
methylene chloride.[4]

e The aqueous layer is then acidified to a pH of approximately 5 with 10% hydrochloric acid.[4]

o The product, N-methyl-N-phenylglycine, is extracted from the acidic aqueous layer using
ether.[4]

e The ether layer is dried, and the solvent is distilled off to yield the final product.[4]

© 2025 BenchChem. All rights reserved. 417 Tech Support


https://www.benchchem.com/product/b3135946?utm_src=pdf-body
https://prepchem.com/n-methyl-n-phenylglycine/
https://prepchem.com/n-methyl-n-phenylglycine/
https://prepchem.com/n-methyl-n-phenylglycine/
https://prepchem.com/n-methyl-n-phenylglycine/
https://prepchem.com/n-methyl-n-phenylglycine/
https://www.benchchem.com/product/b3135946?utm_src=pdf-body
https://prepchem.com/n-methyl-n-phenylglycine/
https://prepchem.com/n-methyl-n-phenylglycine/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3135946?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Start: N-phenyl-N-methylglycine
methyl ester + NaOH in
Water/Methanol

Reflux for 2 hours

'

Evaporate Methanol
(Reduced Pressure)

'

Add Water

'

Extract with
Methylene Chloride

'

Adjust pH to ~5
with 10% HCI

'

Extract with Ether

'

Dry Ether Layer and
Distill Solvent

End: N-Methyl-N-phenylglycine

Click to download full resolution via product page

Caption: Workflow for the synthesis of N-Methyl-N-phenylglycine.
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Applications in Research

N-Methyl-L-phenylglycine hydrochloride, a related chiral derivative, is utilized in several
research areas:

o Pharmaceutical Development: It serves as a building block for synthesizing pharmaceuticals,
especially those targeting neurological disorders.[5]

¢ Biochemical Research: Used to study amino acid metabolism and protein interactions.[5]

o Chiral Synthesis: Employed in asymmetric synthesis to introduce a chiral center.[5]

Conclusion

N-Methyl-N-phenylglycine is a versatile chemical compound with well-defined properties. The
information and protocols provided in this guide offer a solid foundation for its use in laboratory
and industrial settings. Further research into its biological activities and applications may unveil
new opportunities in drug discovery and materials science.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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